Cas no 2223040-90-0 (2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223040-90-0
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• CID: 5074275
• Update Time: 2026-03-01

2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO2/c1-11-10-13(12-6-7-12)8-9-14(11)17-18-15(2,3)16(4,5)19-17/h8-10,12H,6-7H2,1-5H3
• InChI Key： DZGFIVVTWQOWPI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Versatile Boronic Ester for Modern Organic Synthesis

The 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 2223040-90-0) represents a highly valuable boronic ester compound in contemporary organic chemistry. As researchers increasingly focus on Suzuki-Miyaura cross-coupling reactions and boron-containing intermediates, this compound has gained significant attention in pharmaceutical development and materials science.

Structurally characterized by its dioxaborolane ring and cyclopropyl-methylphenyl substitution pattern, this compound offers exceptional stability compared to traditional boronic acids. The tetramethyl substitution on the dioxaborolane moiety enhances its shelf life and handling properties, making it particularly attractive for industrial applications where reagent stability is crucial.

Recent studies highlight the compound's utility in drug discovery programs, especially in the development of kinase inhibitors and anti-inflammatory agents. The 4-cyclopropyl-2-methylphenyl moiety contributes to improved pharmacokinetic properties in candidate molecules, addressing current challenges in bioavailability optimization - a key focus area in modern medicinal chemistry.

From a synthetic perspective, 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as an excellent building block for C-C bond formation reactions. Its compatibility with various protecting groups and functional moieties makes it particularly valuable for complex molecule assembly, meeting the growing demand for structurally diverse compounds in drug discovery.

The compound's application extends beyond pharmaceuticals into advanced materials development. Researchers are exploring its use in creating novel organic electronic materials, where the boronic ester functionality enables precise molecular engineering of conjugated systems. This aligns with current industry trends toward flexible electronics and organic photovoltaics.

Handling and storage recommendations for CAS 2223040-90-0 follow standard protocols for boronic esters. While not moisture-sensitive to the degree of boronic acids, maintaining an inert atmosphere and cool storage conditions will maximize the compound's shelf life. These practical considerations contribute to its growing popularity in both academic and industrial laboratories.

Market analysis indicates increasing demand for high-purity boronic esters, driven by expanding applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The unique structural features of 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane position it as a valuable intermediate in these cutting-edge therapeutic modalities.

Quality control standards for this compound typically require ≥95% purity by HPLC analysis, with particular attention to residual palladium content for applications in cross-coupling reactions. Advanced purification techniques have enabled the production of research-grade material meeting the stringent requirements of GMP-compatible synthesis.

Recent patent literature reveals growing interest in derivatives of 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, particularly for targeted drug delivery systems. The compound's chemical handles allow for straightforward functionalization, addressing the pharmaceutical industry's need for modular synthetic approaches.

Environmental considerations in the production and use of CAS 2223040-90-0 follow green chemistry principles. The development of more sustainable synthetic routes to such boronic esters represents an active area of research, responding to the chemical industry's emphasis on eco-friendly processes.

Analytical characterization of this compound typically combines NMR spectroscopy (particularly ¹¹B and ¹³C NMR), mass spectrometry, and X-ray crystallography. These techniques confirm both the identity and purity of the material, essential for applications in asymmetric synthesis and chiral auxiliary development.

The future outlook for 2-(4-Cyclopropyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane appears promising, with potential applications emerging in chemical biology and diagnostic probe development. Its balanced reactivity profile and synthetic accessibility position it as a key player in the expanding toolbox of organoboron chemistry.